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Compound of Interest

Compound Name: Threonine, 4,4-dichloro-

Cat. No.: B15465994 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) or disposal guidelines for Threonine, 4,4-
dichloro- are readily available. Therefore, this document provides disposal procedures based

on a precautionary approach, treating the compound as hazardous due to its chlorinated

nature. All laboratory waste must be managed in accordance with local, state, and federal

regulations.

Researchers, scientists, and drug development professionals handling Threonine, 4,4-
dichloro- must prioritize safety and environmental responsibility. Due to the presence of

carbon-halogen bonds, this compound is classified as a halogenated organic compound and

should be handled as hazardous waste. Improper disposal can lead to environmental

contamination and potential health risks.

Immediate Safety and Handling
Before beginning any disposal procedure, ensure that appropriate personal protective

equipment (PPE) is worn, including safety goggles, chemical-resistant gloves, and a lab coat.

All handling of Threonine, 4,4-dichloro- and its waste should be conducted in a well-ventilated

area, preferably within a chemical fume hood.

Waste Characterization and Segregation
The first crucial step in proper disposal is to characterize the waste. Threonine, 4,4-dichloro-
waste may fall under one or more of the following hazardous waste categories as defined by

the Resource Conservation and Recovery Act (RCRA):
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Toxicity: While specific toxicity data for Threonine, 4,4-dichloro- is unavailable, many

chlorinated organic compounds are toxic to aquatic life and may have other harmful effects.

Reactivity, Ignitability, Corrosivity: The reactivity, ignitability, and corrosivity of Threonine,
4,4-dichloro- are unknown. Therefore, it is safest to assume it may possess these

characteristics and handle it accordingly.

Segregation is critical. Do not mix Threonine, 4,4-dichloro- waste with non-hazardous waste

or other types of chemical waste. It should be collected in a dedicated, properly labeled waste

container.

Disposal Protocol
The following table outlines the step-by-step procedure for the disposal of Threonine, 4,4-
dichloro-.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15465994?utm_src=pdf-body
https://www.benchchem.com/product/b15465994?utm_src=pdf-body
https://www.benchchem.com/product/b15465994?utm_src=pdf-body
https://www.benchchem.com/product/b15465994?utm_src=pdf-body
https://www.benchchem.com/product/b15465994?utm_src=pdf-body
https://www.benchchem.com/product/b15465994?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15465994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step Procedure Detailed Methodology

1 Waste Collection

Collect all waste containing

Threonine, 4,4-dichloro- (e.g.,

unused product, contaminated

labware, spill cleanup

materials) in a designated,

chemically compatible, and

leak-proof container. Ensure

the container is in good

condition and has a secure lid.

2 Labeling

Clearly label the waste

container with the words

"Hazardous Waste," the full

chemical name "Threonine,

4,4-dichloro-," and any other

known components of the

waste stream. Include the

accumulation start date.

3 Storage

Store the sealed waste

container in a designated

satellite accumulation area

(SAA) or a central hazardous

waste storage area that is

secure, well-ventilated, and

away from incompatible

materials.[1]

4 Consult with EHS Contact your institution's

Environmental Health and

Safety (EHS) department for

guidance on the specific

disposal requirements for

halogenated organic

compounds. They can provide

information on approved waste
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vendors and facility-specific

procedures.

5
Arrange for Pickup and

Disposal

Work with your EHS

department to arrange for the

pickup of the hazardous waste

by a certified hazardous waste

disposal company. These

companies are equipped to

handle and dispose of

chlorinated organic

compounds in compliance with

regulations.[2]

6 Record Keeping

Maintain accurate records of

the amount of Threonine, 4,4-

dichloro- waste generated, the

accumulation start date, and

the date of disposal. This

documentation is essential for

regulatory compliance.

Recommended Disposal Method
High-temperature incineration is the generally accepted and environmentally preferred method

for the disposal of chlorinated organic residues.[3] This process decomposes the waste into

gaseous byproducts that can be scrubbed to prevent atmospheric pollution.[3] Landfilling of

halogenated compounds is often prohibited due to their potential to leach into groundwater.[4]

Discharge to the wastewater system is also not permitted for water-immiscible organic liquids

like many chlorinated compounds.[5]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Threonine, 4,4-
dichloro-.
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Caption: Logical workflow for the safe disposal of Threonine, 4,4-dichloro-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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